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Compound Name: (3S)-3-fluorooxan-4-one

Cat. No.: B8217433

Get Quote

Executive Summary
(3S)-3-fluorooxan-4-one (also known as (3S)-3-fluorotetrahydro-4H-pyran-4-one) is a highly

valuable chiral building block in modern medicinal chemistry. The strategic incorporation of a

fluorine atom onto a tetrahydropyran (oxane) ring significantly modulates the physicochemical

and pharmacokinetic properties of drug candidates. This technical guide provides an in-depth

analysis of its physical data, stereochemical logic, asymmetric synthesis, and analytical

validation protocols designed for drug development professionals.

Chemical Identity & Stereochemical Elucidation
The absolute configuration of the C3 chiral center is dictated by the Cahn-Ingold-Prelog (CIP)

priority rules. The fluorine atom holds the highest priority due to its atomic number, followed by

the C4 carbonyl carbon, the C2 ether-adjacent carbon, and finally the hydrogen atom.
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 Lowest
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CIP stereochemical priority assignment for (3S)-3-fluorooxan-4-one.

Physicochemical Profiling
The introduction of fluorine at the alpha-position of the ketone induces a strong electron-

withdrawing effect. In downstream drug candidates, this can lower the pKa of adjacent

functional groups (e.g., amines formed via reductive amination) [1]. Furthermore, the C-F bond

introduces a dipole that restricts the conformational flexibility of the oxane ring via the gauche

effect, often locking the molecule into a highly specific bioactive conformation [2].
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Property Value Method / Condition

CAS Number (3S-isomer) 1638744-54-3 Chemical Registry

CAS Number (Racemate) 624734-19-6 Chemical Registry

Molecular Formula C5H7FO2 Elemental Analysis

Molecular Weight 118.11 g/mol Mass Spectrometry

Density ~1.15 g/cm³ Pycnometry (20 °C)

Boiling Point ~157 °C
Standard atmospheric

pressure

Flash Point ~48 °C Closed cup

Refractive Index 1.407 Sodium D line (20 °C)

Topological Polar Surface Area 26.30 Å² Computed (TPSA)

LogP 0.31 Octanol-Water Partition

Stereoselective Synthesis Methodologies
Achieving high enantiomeric excess (ee%) for the (3S)-isomer is critical, as enantiomers often

exhibit entirely divergent pharmacological profiles and off-target toxicities. The most robust

method involves the organocatalytic asymmetric electrophilic fluorination of oxan-4-one [2].
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Stereoselective synthesis workflow for (3S)-3-fluorooxan-4-one.

Protocol 1: Organocatalytic Asymmetric Fluorination
Causality & Logic: The use of a chiral secondary amine catalyst forms a transient chiral

enamine with the oxan-4-one starting material. The steric bulk of the catalyst shields the re-

face of the enamine, dictating that the electrophilic fluorine source (Selectfluor) approaches
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exclusively from the si-face. This stereoelectronic control is the sole driver of the (3S)

configuration.

Step-by-Step Methodology:

Preparation: Dissolve 10 mmol of oxan-4-one in 50 mL of anhydrous dichloromethane

(DCM) under an inert argon atmosphere to prevent moisture-induced enamine hydrolysis.

Catalyst Addition: Add 20 mol% of a specific chiral imidazolidinone catalyst and 20 mol%

of trifluoroacetic acid (TFA) to facilitate enamine formation.

Fluorination: Cool the reaction mixture to -20 °C to maximize stereofacial discrimination.

Slowly add 1.2 equivalents of Selectfluor.

Self-Validating In-Process Control: After 4 hours, extract a 0.1 mL aliquot, quench with

NaHCO₃, and analyze via crude ¹⁹F-NMR. The disappearance of the Selectfluor peak (~

+150 ppm) and the appearance of a single new C-F peak (~ -195 ppm) validates reaction

completion.

Workup: Quench the bulk reaction with saturated aqueous NaHCO₃ to hydrolyze the

iminium intermediate back to the ketone. Extract with DCM, dry over MgSO₄, and purify

via silica gel flash chromatography.

Analytical Validation System
To ensure the trustworthiness of the synthesized batch for downstream API manufacturing, the

enantiomeric purity must be rigorously quantified.
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Analytical self-validating system for enantiomeric excess (ee%) determination.

Protocol 2: Chiral HPLC Validation
Causality & Logic: Enantiomers cannot be separated on standard achiral silica because they

possess identical physical properties in an achiral environment. A chiral stationary phase

(CSP), such as amylose tris(3,5-dimethylphenylcarbamate), provides a chiral environment

where the (3S) and (3R) isomers form transient diastereomeric complexes with differing

binding energies, resulting in distinct retention times.

Step-by-Step Methodology:

System Suitability (Self-Validation): First, inject a 1 mg/mL solution of the racemic standard

(CAS 624734-19-6) [1]. Adjust the mobile phase (e.g., 90:10 Hexane:Isopropanol) until the
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resolution (Rs) between the two enantiomer peaks is > 1.5 (baseline separation). This

proves the system is capable of detecting the (3R) impurity.

Sample Preparation: Dissolve 1 mg of the synthesized (3S)-3-fluorooxan-4-one batch in

1 mL of the validated mobile phase.

Analysis: Inject 10 µL of the sample onto the chiral column at a flow rate of 1.0 mL/min,

monitoring UV absorbance at 210 nm.

Quantification: Integrate the area under the curve (AUC) for the major (3S) and minor (3R)

peaks. Calculate ee% =[(AUC_3S - AUC_3R) / (AUC_3S + AUC_3R)] × 100. A batch is

only released if ee% > 98%.

Applications in Medicinal Chemistry
(3S)-3-fluorooxan-4-one is frequently utilized in the synthesis of complex active

pharmaceutical ingredients (APIs). For example, it serves as a critical intermediate in the

development of novel CCR2 antagonists used for inflammatory diseases and asthma [3]. The

stereochemistry is preserved during reductive amination processes, allowing the precise spatial

arrangement of pharmacophores required for target protein binding.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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